4-(Azetidin-1-ylmethyl)benzoic acid
Overview
Description
4-(Azetidin-1-ylmethyl)benzoic acid, also known as 4-AMB, is a synthetic organic compound belonging to the class of azetidine carboxylic acids. It is a white crystalline solid with a molecular weight of 177.2 g/mol and a melting point of 105-110°C. 4-AMB has been studied extensively due to its potential applications in the fields of medicine, agriculture, and biochemistry. In particular, 4-AMB has been used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.
Scientific Research Applications
Regulation of Gut Functions
Benzoic acid derivatives, like the one studied by Mao et al. (2019), have been explored for their ability to regulate gut functions. Such compounds can promote digestion, absorption, and barrier functions in the gut, potentially via regulating enzyme activity, redox status, immunity, and microbiota. However, excessive administration could lead to adverse effects on gut health (Mao et al., 2019).
Stability and Degradation Analysis
The degradation processes of compounds like nitisinone, which is structurally distinct but shares the benzoic acid moiety, have been studied to understand their stability under various conditions. Such research helps in better understanding the risks and benefits associated with the medical applications of these compounds (Barchańska et al., 2019).
Antimicrobial Activity
Compounds related to benzoic acid, such as azelaic acid, have demonstrated antimicrobial activity. Azelaic acid, for instance, has been effective against acne and hyperpigmentary skin disorders due to its antimicrobial properties (Fitton & Goa, 1991).
Safety and Hazards
properties
IUPAC Name |
4-(azetidin-1-ylmethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c13-11(14)10-4-2-9(3-5-10)8-12-6-1-7-12/h2-5H,1,6-8H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLZJZNNAVXJGEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1)CC2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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